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Compound of Interest

Compound Name: Acid red 426

Cat. No.: B1168847 Get Quote

Notice to the Reader: Despite a comprehensive search of scientific literature and chemical

databases, there is a significant lack of publicly available information regarding the specific

research applications of Acid Red 426 (CAS number 118548-20-2). The information that is

available primarily pertains to its industrial use as a dye. Consequently, this guide cannot

provide the detailed experimental protocols, quantitative data, and signaling pathway diagrams

requested for a research-focused audience.

This document aims to provide a general overview based on the limited available data and the

broader context of acid dyes in research.

Chemical and Physical Properties
Acid Red 426 is an acid dye, a class of dyes that are typically sodium salts of sulfonic acids.

These dyes are anionic, meaning they carry a negative charge. This property is central to their

application in staining and dyeing.
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Property Value Source

CAS Number 118548-20-2 [1]

Synonyms
C.I. Acid Red 426, Telon Red

BR-CL, Telon Red BR-CL 250
[1]

Molecular Formula Not consistently reported

Appearance Powder [2]

Solubility Soluble in water [3]

Industrial Applications
The primary documented use of Acid Red 426 is in the industrial sector, particularly for dyeing

textiles such as wool, silk, and nylon, as well as in the formulation of inks.[2][3] Its application in

these fields relies on the electrostatic interaction between the anionic dye molecules and the

cationic sites on the fibers.

Potential Research Applications (General Context of
Acid Dyes)
While specific research applications for Acid Red 426 are not documented, acid dyes, in

general, are utilized in various biological and chemical research areas. These applications are

based on their ability to bind to positively charged molecules, primarily proteins.

Histological Staining
Acid dyes are fundamental reagents in histology for staining cytoplasm, connective tissue, and

other extracellular matrix components.[4] They serve as counterstains to basic dyes (which

stain cell nuclei). For instance, eosin, a widely used acid dye, stains the cytoplasm and

collagen pink, providing contrast to the blue-purple of hematoxylin-stained nuclei. It is plausible

that Acid Red 426 could be investigated for similar purposes, though no such studies have

been found.

Protein Quantification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.khushidyechem.com/acid-dyes/red/426
https://www.khushidyechem.com/acid-dyes/red/426
https://www.lookchem.com/ProductWholeProperty_LCPL377350.htm
https://www.gokuleximp.co/red-426-acid-dyes-6563297.html
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL377350.htm
https://www.gokuleximp.co/red-426-acid-dyes-6563297.html
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://ri.conicet.gov.ar/bitstream/handle/11336/31564/CONICET_Digital_Nro.8d5843ef-c5a6-4b0d-9675-15b46f5bfef6_B.pdf?sequence=8&isAllowed=y
https://www.benchchem.com/product/b1168847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The principle of dye-binding to proteins can be adapted for quantitative analysis.

Spectrophotometric methods can be developed based on the change in absorbance when an

acid dye binds to a protein. However, there is no evidence of Acid Red 426 being used in

established protein quantification assays.

Experimental Workflows and Methodologies
(Hypothetical)
Given the absence of specific protocols for Acid Red 426, a hypothetical workflow for its

evaluation as a histological stain is presented below. This is a generalized procedure and

would require significant optimization.

Tissue Preparation Staining Protocol Analysis

Tissue Fixation
(e.g., 10% Formalin) Paraffin Embedding Microtome Sectioning

(5-10 µm) Deparaffinization & Rehydration Nuclear Staining
(e.g., Hematoxylin)

Acid Red 426 Staining
(Varying concentrations & pH) Dehydration & Clearing Microscopic Examination Image Acquisition Staining Pattern Evaluation

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating Acid Red 426 as a histological stain.

Signaling Pathways
There is no information available to suggest that Acid Red 426 is involved in or used to study

any biological signaling pathways.

Conclusion
The available data on Acid Red 426 (CAS 118548-20-2) is currently insufficient to produce a

detailed technical guide for a research audience. Its applications appear to be confined to

industrial dyeing processes. While the general properties of acid dyes suggest potential utility

in biological staining, no specific research has been published to validate such applications for

Acid Red 426. Researchers interested in the potential of this dye would need to undertake

foundational studies to determine its efficacy and specificity in a research context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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